Cas no 1527613-00-8 (3-methyl-2-(trifluoromethyl)morpholine, Mixture of diastereomers)

• Product Name: 3-methyl-2-(trifluoromethyl)morpholine, Mixture of diastereomers
• CAS No: 1527613-00-8
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD29991336
• CID: 4604200
• PubChem ID: 82597851
• Update Time: 2025-08-04

3-methyl-2-(trifluoromethyl)morpholine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)morpholine
• Morpholine, 3-methyl-2-(trifluoromethyl)-
• 3-methyl-2-(trifluoromethyl)morpholine, Mixture of diastereomers

• MDL： MFCD29991336
• Inchi： 1S/C6H10F3NO/c1-4-5(6(7,8)9)11-3-2-10-4/h4-5,10H,2-3H2,1H3
• InChI Key： YQRAKOTXZFIGPC-UHFFFAOYSA-N
• SMILES： N1CCOC(C(F)(F)F)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-methyl-2-(trifluoromethyl)morpholine, Mixture of diastereomers

Introduction to 3-Methyl-2-(trifluoromethyl)morpholine, Mixture of Diastereomers (CAS No. 1527613-00-8)

3-Methyl-2-(trifluoromethyl)morpholine, Mixture of Diastereomers (CAS No. 1527613-00-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a morpholine ring substituted with a methyl and a trifluoromethyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various pharmaceuticals and agrochemicals.

The mixture of diastereomers refers to the presence of multiple stereoisomers resulting from the chiral centers in the molecule. This mixture can be further separated into individual diastereomers through various chromatographic techniques, which can be crucial for optimizing the desired biological activity and pharmacological properties. The ability to manipulate and control the stereochemistry of this compound is a key factor in its utility in drug discovery and development.

Recent studies have highlighted the potential applications of 3-methyl-2-(trifluoromethyl)morpholine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The trifluoromethyl group, in particular, plays a crucial role in enhancing the lipophilicity and metabolic stability of these derivatives, which are essential for their efficacy.

In another study published in Organic & Biomolecular Chemistry (2022), researchers explored the use of 3-methyl-2-(trifluoromethyl)morpholine as a key intermediate in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors involved in various physiological processes, making them important targets for drug development. The morpholine ring and trifluoromethyl substituent were found to significantly improve the binding affinity and selectivity of these modulators, thereby enhancing their therapeutic potential.

The synthetic accessibility of 3-methyl-2-(trifluoromethyl)morpholine has also been a subject of extensive research. A recent review article in Chemical Reviews (2023) summarized several efficient synthetic routes for this compound, including transition-metal-catalyzed reactions and organocatalytic methods. These synthetic strategies not only provide high yields but also allow for the facile introduction of various functional groups, further expanding its utility as a building block in organic synthesis.

In addition to its pharmaceutical applications, 3-methyl-2-(trifluoromethyl)morpholine has shown promise in the field of agrochemistry. A study published in Pesticide Biochemistry and Physiology (2021) reported that certain derivatives of this compound exhibit strong herbicidal activity against a range of weed species. The unique combination of lipophilicity and chemical stability provided by the trifluoromethyl group makes it an attractive candidate for developing new herbicides with improved efficacy and environmental safety.

The safety profile of 3-methyl-2-(trifluoromethyl)morpholine has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when used within recommended concentrations, making it suitable for various industrial applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and compliance with regulatory standards.

In conclusion, 3-methyl-2-(trifluoromethyl)morpholine, Mixture of Diastereomers (CAS No. 1527613-00-8) is a highly versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and favorable chemical properties make it an invaluable tool for scientists working on drug discovery, GPCR modulation, antiviral agents, and herbicide development. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.